Cas no 2249330-35-4 (1-2-(ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine)

• Product Name: 1-2-(ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine
• CAS No: 2249330-35-4
• MF: C₁₆H₂₃NO₂S
• MW: 293.424323320389
• CID: 6070185
• PubChem ID: 138051012
• Update Time: 2025-05-24

1-2-(ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-2-(ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine
• EN300-26580875
• 1-[2-(ethenesulfonyl)ethyl]-2,2-dimethyl-3-phenylpyrrolidine
• 2249330-35-4
• 1-(2-Ethenylsulfonylethyl)-2,2-dimethyl-3-phenylpyrrolidine

• Inchi： 1S/C16H23NO2S/c1-4-20(18,19)13-12-17-11-10-15(16(17,2)3)14-8-6-5-7-9-14/h4-9,15H,1,10-13H2,2-3H3
• InChI Key： YERVLLMEQDWHSD-UHFFFAOYSA-N
• SMILES： S(C=C)(CCN1CCC(C2C=CC=CC=2)C1(C)C)(=O)=O

Computed Properties

• Exact Mass: 293.14495015g/mol
• Monoisotopic Mass: 293.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-2-(ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine

Research Brief on 1-2-(Ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine (CAS: 2249330-35-4)

Recent studies on 1-2-(ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine (CAS: 2249330-35-4) have highlighted its potential as a versatile intermediate in medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidine core and ethenesulfonyl functional group, has garnered attention for its role in the synthesis of biologically active molecules. Researchers have explored its applications in the development of kinase inhibitors, protease inhibitors, and other therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of covalent inhibitors. The ethenesulfonyl moiety enables selective and irreversible binding to cysteine residues in target proteins, enhancing inhibitor potency and specificity. This mechanism has been leveraged in the development of next-generation therapeutics with improved pharmacokinetic profiles and reduced off-target effects.

In addition to its pharmacological applications, 1-2-(ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine has been investigated for its chemical properties. Its stability under physiological conditions and compatibility with diverse reaction conditions make it a valuable building block in synthetic chemistry. Recent advancements in synthetic methodologies have further streamlined its production, enabling scalable and cost-effective manufacturing.

Ongoing research is focused on optimizing the compound's structure-activity relationships (SAR) to enhance its therapeutic potential. Computational modeling and high-throughput screening are being employed to identify derivatives with improved efficacy and safety profiles. Preliminary results suggest that modifications to the phenyl and dimethyl groups could significantly influence binding affinity and selectivity.

In conclusion, 1-2-(ethenesulfonyl)ethyl-2,2-dimethyl-3-phenylpyrrolidine (CAS: 2249330-35-4) represents a promising scaffold in drug discovery. Its unique chemical features and broad applicability underscore its importance in the development of novel therapeutics. Future studies will likely explore its potential in emerging therapeutic areas, further solidifying its role in the pharmaceutical industry.